1-(4-methylphenyl)-1H-pyrazole-4-sulfonyl chloride
Overview
Description
1-(4-Methylphenyl)-1H-pyrazole-4-sulfonyl chloride (MPPSC) is an organosulfur compound that has recently been studied for its potential applications in scientific research. MPPSC is a versatile compound that has been used in a variety of laboratory experiments, including organic synthesis, biochemistry, and pharmacology. It is a white crystalline solid that is soluble in many organic solvents, such as ethanol and methanol. The chemical structure of MPPSC is composed of a pyrazole ring, with a sulfonyl chloride group attached to the 4-position.
Scientific Research Applications
Catalytic Applications in Organic Synthesis
1-(4-methylphenyl)-1H-pyrazole-4-sulfonyl chloride has been used in the field of organic synthesis. It acts as an efficient catalyst for tandem Knoevenagel–Michael reactions, which are important for the synthesis of various organic compounds. Moosavi‐Zare et al. (2013) demonstrated the use of a related ionic liquid as a catalyst in the synthesis of bis(pyrazol-5-ol)s, highlighting the compound's potential in facilitating complex organic reactions (Moosavi‐Zare et al., 2013).
Synthesis of Heterocyclic Compounds
Research has focused on the synthesis of various heterocyclic compounds utilizing this compound. For instance, Bülbül et al. (2008) synthesized pyrazole carboxylic acid amides from related compounds, which showed inhibitory effects on carbonic anhydrase isoenzymes, indicating potential biomedical applications (Bülbül et al., 2008).
Potential in Medicinal Chemistry
The compound has been explored for its potential applications in medicinal chemistry. Research by Penning et al. (1997) involved the synthesis of sulfonamide-containing pyrazole derivatives, which were evaluated for their ability to block cyclooxygenase-2, an enzyme implicated in inflammation and pain (Penning et al., 1997).
Safety and Hazards
Mechanism of Action
Target of Action
Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that benzylic halides, which are structurally similar to this compound, typically react via an sn2 pathway for primary halides and an sn1 pathway for secondary and tertiary halides, via the resonance-stabilized carbocation .
Biochemical Pathways
Similar pyrazole derivatives have been shown to have significant effects on various biochemical pathways, leading to their antileishmanial and antimalarial activities .
Pharmacokinetics
The physicochemical parameters of similar pyrrolidine compounds, which can influence adme properties, have been discussed .
Result of Action
Similar pyrazole derivatives have been shown to display superior antipromastigote activity and significant inhibition effects against plasmodium berghei .
Action Environment
It’s worth noting that the reaction conditions can significantly influence the synthesis and structural elucidation of similar compounds .
properties
IUPAC Name |
1-(4-methylphenyl)pyrazole-4-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2S/c1-8-2-4-9(5-3-8)13-7-10(6-12-13)16(11,14)15/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMEKZRSGKWLBIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(C=N2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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